Cas no 124317-01-7 (1-Methyl-4-nitro-2-[(prop-2-en-1-yl)oxy]benzene)

1-Methyl-4-nitro-2-[(prop-2-en-1-yl)oxy]benzene structure
124317-01-7 structure
Product Name:1-Methyl-4-nitro-2-[(prop-2-en-1-yl)oxy]benzene
CAS No:124317-01-7
MF:C10H11NO3
MW:193.199242830276
CID:2760393
PubChem ID:71340235
Update Time:2025-04-21

1-Methyl-4-nitro-2-[(prop-2-en-1-yl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-nitro-2-[(prop-2-en-1-yl)oxy]benzene
    • DTXSID10767475
    • 124317-01-7
    • Inchi: 1S/C10H11NO3/c1-3-6-14-10-7-9(11(12)13)5-4-8(10)2/h3-5,7H,1,6H2,2H3
    • InChI Key: CSVSKPNSMNFOQN-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.07389321Da
  • Monoisotopic Mass: 193.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.1Ų
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